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Compound of Interest

Compound Name: Oligomycin E

cat. No.: B561191

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of oligomycin, its
mechanism of action, and protocols for its use in research applications. Note that solubility data
for Oligomycin E is not readily available; the data presented here is for oligomycin complex (a
mixture of oligomycins A, B, and C) or Oligomycin A.

Solubility Data

Oligomycin is soluble in several organic solvents. The following table summarizes the reported
solubility of oligomycin and its primary component, Oligomycin A, in DMSO and ethanol. It is
sparingly soluble in aqueous buffers. For aqueous applications, it is recommended to first
dissolve oligomycin in ethanol and then dilute with the aqueous buffer of choice.
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Compound Solvent Solubility Reference
Oligomycin (mixture) DMSO 50 mg/mL [1]
Oligomycin (mixture) DMSO 300 mg/mL [2]
Oligomycin A DMSO 15 mg/mL (18.96 mM)  [3]
Oligomycin A DMSO 20 mg/mL
) ) 100 mg/mL (126.41
Oligomycin A DMSO [415]
mM)
Oligomycin (mixture) Ethanol 250 mg/mL [1][6]
Oligomycin (mixture) Ethanol 200 mg/mL [2]
Oligomycin A Ethanol ~30 mg/mL
] ) 100 mg/mL (126.41
Oligomycin A Ethanol [4]
mM)

Note: The product sold as "Oligomycin" is often a mixture of oligomycins A, B, and C, with
oligomycin A being the major component (~65%).[1]

Mechanism of Action

Oligomycin is a potent inhibitor of mitochondrial F1Fo ATP synthase.[3][7] It binds to the Fo
subunit of the complex, blocking the proton channel.[3][8] This inhibition of proton flow disrupts
the electrochemical gradient across the inner mitochondrial membrane, which in turn inhibits
oxidative phosphorylation and the synthesis of ATP.[2][9] The inhibition of ATP synthesis by
oligomycin leads to a significant reduction in electron flow through the electron transport chain.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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